Cas no 60519-05-3 (Phthalazine, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-)

• Product Name: Phthalazine, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-
• CAS No: 60519-05-3
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 2834812
• PubChem ID: 12290273
• Update Time: 2025-04-21

Phthalazine, 1-(3,5-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1-pyrazolyl) phthalazine
• AKOS013123281
• DTXCID00435696
• Phthalazine, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-
• SCHEMBL15072221
• DTXSID00484886
• 60519-05-3

• Inchi： 1S/C13H12N4/c1-9-7-10(2)17(16-9)13-12-6-4-3-5-11(12)8-14-15-13/h3-8H,1-2H3
• InChI Key： BJNLYOYCFDMHHQ-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(C)=N1)C1=C2C=CC=CC2=CN=N1

Computed Properties

• Exact Mass: 224.106196400Da
• Monoisotopic Mass: 224.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.6Ų